Cas no 1805076-46-3 (Methyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate)

• Product Name: Methyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate
• CAS No: 1805076-46-3
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4916257
• Update Time: 2025-08-04

Methyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate
• Methyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate

• Inchi： 1S/C8H8F2N2O3/c1-15-8(14)5-6(13)4(7(9)10)3(11)2-12-5/h2,7,13H,11H2,1H3
• InChI Key： IEJBIJSAOUBRAD-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(=O)OC)C=1O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.2
• Topological Polar Surface Area: 85.4

Additional information on Methyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate

Recent Advances in the Study of Methyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate (CAS: 1805076-46-3)

Methyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate (CAS: 1805076-46-3) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly as a key intermediate in the preparation of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

The compound's unique structural features, including the difluoromethyl and hydroxyl groups, make it a versatile building block for the synthesis of biologically active molecules. Recent publications have demonstrated its utility in the development of inhibitors targeting various enzymes, such as kinases and proteases, which are implicated in diseases like cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of Methyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate as a precursor for the synthesis of potent kinase inhibitors with improved selectivity and pharmacokinetic properties.

In addition to its role in drug discovery, the compound has also been investigated for its potential as a fluorescent probe. A recent study in ACS Chemical Biology explored its application in bioimaging, leveraging its inherent fluorescence properties to track cellular processes in real-time. This dual functionality—both as a therapeutic intermediate and a diagnostic tool—underscores the compound's broad utility in biomedical research.

From a synthetic chemistry perspective, advancements in the efficient and scalable production of Methyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate have been reported. A 2022 patent application detailed an optimized synthetic route that minimizes byproducts and improves yield, making it more accessible for industrial-scale applications. These methodological improvements are critical for ensuring the compound's availability for further research and development.

Looking ahead, the continued exploration of Methyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate is expected to yield new insights into its applications. Ongoing studies are investigating its potential in targeted drug delivery systems and as a scaffold for the design of multifunctional therapeutics. As research progresses, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.